Hexachloropropanone

• CAS No.: 116-16-5
• Product Name: Hexachloropropanone
• Molecular Formula: C3Cl6O
• Molecular Weight: 264.7 g/mol
• IUPAC Name: 1,1,1,3,3,3-hexachloropropan-2-one
• Standard InChI: InChI=1S/C3Cl6O/c4-2(5,6)1(10)3(7,8)9
• Standard InChIKey: DOJXGHGHTWFZHK-UHFFFAOYSA-N
• Impurities: Technical product contains ... 4% pentachloroacetone & 8% compounds of higher boiling points.
• SMILES: C(=O)(C(Cl)(Cl)Cl)C(Cl)(Cl)Cl
• Canonical SMILES: C(=O)(C(Cl)(Cl)Cl)C(Cl)(Cl)Cl
• Boiling Point: 203.0 °C; 202-204 °C
• Colorform: VERY LIGHT YELLOW LIQUID
• Density: 1.444 AT 12 °C/12 °C
• Melting Point: -2.0 °C; -2 °C; -2°C
• Physical Description: Hexachloroacetone appears as a yellow-colored liquid. Slightly soluble in water and denser than water. Vapors are much heavier than air. Irritates skin and eyes. May be toxic by ingestion or inhalation. Used to make other chemicals.; Liquid
• Description: Hexachloroacetone appears as a yellow-colored liquid. Slightly soluble in water and denser than water. Vapors are much heavier than air. Irritates skin and eyes. May be toxic by ingestion or inhalation. Used to make other chemicals.; Hexachloroacetone is a ketone.; 1, 1, 1, 3, 3, 3-Hexachloro-2-propanone, also known as Hca or bis(trichloromethyl) ketone, belongs to the class of organic compounds known as alpha-chloroketones. These are organic compounds contaning a chlorine atom attached to the alpha carbon atom relative to C=O group. 1, 1, 1, 3, 3, 3-Hexachloro-2-propanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone is primarily located in the membrane (predicted from logP). Outside of the human body, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone can be found in herbs and spices. This makes 1, 1, 1, 3, 3, 3-hexachloro-2-propanone a potential biomarker for the consumption of this food product.
• Shelf Life: DECREASED STABILITY WITH HEAT; IN AQ SOLN REACTS TO FORM TRICHLOROACETIC ACID & CHLOROFORM, HASTENED BY ALKALINE SOLN
• Solubility: Slightly sol in water; sol in acetone; MISCIBLE WITH ALIPHATIC HYDROCARBONS, VEGETABLE OILS, 2-PROPANOL AT 25 °C; MISCIBLE WITH METHANOL, AROMATIC HYDROCARBONS, MONOCHLOROBENZENE, ISOPROPANOL AT 25 °C; Sol in benzene
• Synonyms: 1,1,1,3,3,3-Hexachloro-2-propanone; Hexachloro-2-propanone; 1,1,1,3,3,3-Hexachloropropanone; Bis(trichloromethyl) ketone; HCA; Hexachloro-2-propanone; Hexachloroacetone; NSC 6852; Perchloroacetone
• Vapor Density: 9.2 (AIR= 1)
• Vapor Pressure: 0.376 MM HG AT 20 °C
• PubChem Compound: 8303
• Last Modified: Nov 11 2021